Cas no 1646842-34-3 (4-Bromo-5-fluoro-2-methylphenylboronic acid)

• Product Name: 4-Bromo-5-fluoro-2-methylphenylboronic acid
• CAS No: 1646842-34-3
• MF: C₇H₇BBrFO₂
• MW: 232.842684984207
• MDL: MFCD31543971
• CID: 4610532
• Update Time: 2025-08-04

4-Bromo-5-fluoro-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-methylphenylboronic acid
• WQC84234
• (4-bromo-5-fluoro-2-methylphenyl)boronic acid

• MDL： MFCD31543971
• Inchi： 1S/C7H7BBrFO2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3,11-12H,1H3
• InChI Key： OZAGLHAPIPPEJJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(B(O)O)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Topological Polar Surface Area: 40.5

Additional information on 4-Bromo-5-fluoro-2-methylphenylboronic acid

Introduction to 4-Bromo-5-fluoro-2-methylphenylboronic Acid (CAS No. 1646842-34-3)

4-Bromo-5-fluoro-2-methylphenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1646842-34-3, is a boronic acid derivative featuring a bromo and fluoro substituent on a phenyl ring, along with a methyl group at the 2-position. Its unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules and advanced materials.

The significance of 4-Bromo-5-fluoro-2-methylphenylboronic acid lies in its utility as a building block in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules. The presence of both bromine and fluorine atoms on the aromatic ring enhances its reactivity and selectivity, making it an attractive choice for medicinal chemists and materials scientists.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their role in drug discovery and development. Boronic acids are known for their ability to form stable complexes with diols, a property that has been exploited in various therapeutic applications. For instance, compounds containing boronic acid moieties have shown promise in the treatment of diseases such as cancer and inflammatory disorders.

The incorporation of fluorine into pharmaceutical compounds often enhances their metabolic stability and bioavailability. In the case of 4-Bromo-5-fluoro-2-methylphenylboronic acid, the fluorine atom at the 5-position contributes to these desirable properties, making it a valuable component in the design of novel drug candidates.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting specific biological pathways. For example, researchers have utilized 4-Bromo-5-fluoro-2-methylphenylboronic acid to develop inhibitors of kinases, which are enzymes involved in cell signaling pathways. These inhibitors have shown potential in preclinical studies as therapeutic agents for various diseases.

The bromo substituent on the phenyl ring further enhances the reactivity of this compound, allowing for facile functionalization through various chemical transformations. This makes it a versatile tool for synthetic chemists who are tasked with creating complex molecular architectures.

Recent advancements in computational chemistry have also highlighted the importance of boronic acid derivatives in drug design. Molecular modeling studies have demonstrated that compounds like 4-Bromo-5-fluoro-2-methylphenylboronic acid can interact with biological targets in unique ways, providing insights into their potential therapeutic effects.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Boronic acids are known to form coordination complexes with metals, which can be leveraged to create novel materials with tailored properties. For instance, researchers have explored the use of boronic acid derivatives in the development of metal-organic frameworks (MOFs) and other advanced materials.

The synthesis of 4-Bromo-5-fluoro-2-methylphenylboronic acid typically involves multi-step organic reactions, starting from commercially available precursors. The process often requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on scales suitable for both research and industrial applications.

The safety profile of 4-Bromo-5-fluoro-2-methylphenylboronic acid is another critical aspect that has been extensively studied. While boronic acids can be reactive under certain conditions, proper handling protocols ensure that they can be used safely in laboratory settings. Researchers adhere to strict guidelines to minimize exposure and handle these compounds with appropriate personal protective equipment (PPE).

In conclusion, 4-Bromo-5-fluoro-2-methylphenylboronic acid (CAS No. 1646842-34-3) is a multifaceted compound with significant applications in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable tool for synthetic chemists and researchers working on drug discovery and development. As our understanding of its properties continues to grow, so too will its role in advancing scientific innovation.